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Introduction
Aryl alkyl alcohols are a class of organic compounds that serve as crucial intermediates and

bioactive molecules in chemical and pharmaceutical research.[1] This guide focuses on a

specific member of this class, 4-hexylbenzyl alcohol, an aromatic alcohol distinguished by a

benzyl alcohol core with a hexyl group at the para-position of the benzene ring. This

substitution imparts increased lipophilicity compared to its shorter-chain analogs, suggesting

unique applications in formulation science, organic synthesis, and materials science.

This document provides a comprehensive technical overview of 4-hexylbenzyl alcohol,

detailing its chemical structure, a validated synthesis protocol with mechanistic rationale,

predictive spectroscopic data for structural confirmation, and insights into its potential

applications and safety considerations. The content is structured to serve as a practical and

authoritative resource for professionals in the field.
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Chemical Structure and Identification
4-Hexylbenzyl alcohol is structurally defined by a hydroxymethyl group and a hexyl group

attached to a benzene ring at positions 1 and 4, respectively.

IUPAC Name: (4-Hexylphenyl)methanol

Molecular Formula: C₁₃H₂₀O

Molecular Weight: 192.30 g/mol

Caption: Chemical Structure of 4-Hexylbenzyl Alcohol.

Table 1: Physicochemical Properties of 4-Hexylbenzyl Alcohol and Related Compounds

Property

4-Hexylbenzyl
Alcohol
(Predicted/Esti
mated)

4-Methylbenzyl
Alcohol
(Experimental)

Benzyl Alcohol
(Experimental)

Reference(s)

Molecular

Weight
192.30 g/mol 122.16 g/mol 108.14 g/mol [2]

Boiling Point > 217 °C 217 °C 205 °C [3]

Melting Point
Solid at room

temp.
59-61 °C -15.2 °C [3]

logP (Octanol-

Water)
~4.5 1.58 1.1 [2]

| Appearance | White to off-white solid | Needles or off-white crystalline powder | Colorless

liquid |[2] |

Synthesis Pathway and Rationale
The most efficient and selective laboratory-scale synthesis of 4-substituted benzyl alcohols is

the reduction of the corresponding 4-substituted benzaldehyde.[4] This method is favored over
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alternatives like the formylation of alkylbenzenes followed by reduction, as it avoids the

formation of isomeric byproducts and proceeds under mild, high-yield conditions.[4]

Causality of Reagent Choice: Sodium borohydride (NaBH₄) is the reducing agent of choice for

this transformation. Unlike stronger reducing agents such as lithium aluminum hydride (LAH),

NaBH₄ is a chemoselective reagent that readily reduces aldehydes and ketones without

affecting more stable functional groups like esters or carboxylic acids.[5] It is also significantly

safer, as it can be used in protic solvents like methanol or ethanol and does not react violently

with atmospheric moisture. The reaction is typically high-yielding and clean, simplifying

subsequent purification steps.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. 4-Methylbenzyl alcohol | C8H10O | CID 11505 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 4-Methylbenzyl alcohol 98 589-18-4 [sigmaaldrich.com]

4. pdf.benchchem.com [pdf.benchchem.com]

5. jocpr.com [jocpr.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to 4-Hexylbenzyl Alcohol:
Structure, Synthesis, and Characterization]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://pdf.benchchem.com/41/Technical_Support_Center_Optimizing_4_Hydroxybenzyl_Alcohol_Synthesis.pdf
https://www.jocpr.com/articles/a-facile-and-low-solvent-preparation-of-hbas-with-absence-of-formaldehyde-impurity-by-the-reduction-of-aldehydes.pdf
https://pdf.benchchem.com/41/Technical_Support_Center_Optimizing_4_Hydroxybenzyl_Alcohol_Synthesis.pdf
https://www.jocpr.com/articles/a-facile-and-low-solvent-preparation-of-hbas-with-absence-of-formaldehyde-impurity-by-the-reduction-of-aldehydes.pdf
https://www.benchchem.com/product/b3046045/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-hexylbenzyl-alcohol-structure-synthesis-and-characterization
https://www.benchchem.com/product/b3046045?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/85/The_Versatility_of_Aryl_Alkyl_Alcohols_A_Technical_Guide_for_Researchers.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzyl-alcohol
https://www.sigmaaldrich.com/FR/fr/product/aldrich/127809
https://pdf.benchchem.com/41/Technical_Support_Center_Optimizing_4_Hydroxybenzyl_Alcohol_Synthesis.pdf
https://www.jocpr.com/articles/a-facile-and-low-solvent-preparation-of-hbas-with-absence-of-formaldehyde-impurity-by-the-reduction-of-aldehydes.pdf
https://www.benchchem.com/product/b3046045/docs#an-in-depth-technical-guide-to-4-hexylbenzyl-alcohol-structure-synthesis-and-characterization
https://www.benchchem.com/product/b3046045/docs#an-in-depth-technical-guide-to-4-hexylbenzyl-alcohol-structure-synthesis-and-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3046045?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b3046045/docs#an-in-depth-technical-guide-to-4-
hexylbenzyl-alcohol-structure-synthesis-and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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